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Compound of Interest

Compound Name: Calcium iodate monohydrate

Cat. No.: B1148404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of calcium
iodate monohydrate (Ca(l0s)2-H20). The document outlines the sequential breakdown of the
compound, supported by guantitative data from thermogravimetric analysis (TGA) and
differential thermal analysis (DTA). Detailed experimental protocols, reaction pathways, and a
comprehensive summary of the decomposition process are presented to support research and
development activities in relevant scientific fields.

Introduction

Calcium iodate monohydrate is an inorganic compound with applications in various fields,
including as a source of iodine in animal feed and as a dough conditioner. A thorough
understanding of its thermal stability and decomposition pathway is crucial for its safe handling,
storage, and application in processes involving elevated temperatures. This guide details the
thermal behavior of calcium iodate monohydrate, focusing on the distinct stages of its
decomposition.

Thermal Decomposition Analysis

The thermal decomposition of calcium iodate monohydrate is a multi-stage process that
begins with dehydration, followed by the decomposition of the anhydrous salt into calcium
oxide, iodine, and oxygen. The primary techniques used for this analysis are
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).
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Data from Thermogravimetric and Differential Thermal
Analysis

The following tables summarize the quantitative data obtained from the analysis of TGA and
DTA curves for undoped calcium iodate monohydrate.

Table 1: Thermogravimetric Analysis (TGA) Data

Decompositio Temperature Volatile . .
Mass Loss (%) Solid Residue

n Stage Range (°C) Product(s)
Dehydration Ambient - ~250 ~4.4 H20 Ca(10s3)2
Decomposition ]

~550 - 680 ~60.8 I2, O2 Intermediate(s)
Step 1
Decomposition

~680 - 750 ~11.5 02 CaO
Step 2

Total Mass Loss ~76.7

Table 2: Differential Thermal Analysis (DTA) Data

Peak Temperature . Associated
Thermal Event Type of Reaction
(°C) Process
Endotherm 1 ~150 Endothermic Dehydration
) Decomposition of
Exotherm 1 ~600 Exothermic
Anhydrous Salt
) Further
Exotherm 2 ~700 Exothermic -
Decomposition

Decomposition Pathway

The thermal decomposition of calcium iodate monohydrate proceeds through a series of
well-defined steps. The following diagram illustrates the logical relationship of this process.
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 To cite this document: BenchChem. [A Technical Guide to the Thermal Decomposition of
Calcium lodate Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148404#thermal-decomposition-analysis-of-
calcium-iodate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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